Cas no 823801-69-0 (2H-1,4-Benzothiazine, 3,5,6,7,8,8a-hexahydro-)

2H-1,4-Benzothiazine, 3,5,6,7,8,8a-hexahydro- structure

823801-69-0 structure

Product name:2H-1,4-Benzothiazine, 3,5,6,7,8,8a-hexahydro-

CAS No:823801-69-0

MF:C₈H₁₃NS

MW:155.26052

CID:692863

PubChem ID:57148318

2H-1,4-Benzothiazine, 3,5,6,7,8,8a-hexahydro- Chemical and Physical Properties

Names and Identifiers

- 2H-1,4-Benzothiazine, 3,5,6,7,8,8a-hexahydro-
- 3,5,6,7,8,8a-hexahydro-2H-1,4-benzothiazine
- 823801-69-0
- DTXSID50720403
- Inchi： InChI=1S/C8H13NS/c1-2-4-8-7(3-1)9-5-6-10-8/h8H,1-6H2
- InChI Key： NNMGGCATQMOUAB-UHFFFAOYSA-N
- SMILES： C1CCC2=NCCSC2C1

Computed Properties

Exact Mass: 155.07687059g/mol
Monoisotopic Mass: 155.07687059g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 37.7Å²

2H-1,4-Benzothiazine, 3,5,6,7,8,8a-hexahydro- Related Literature

1. 4-Dibenzocyclooctynol (DIBO) as an initiator for poly(ε-caprolactone): copper-free clickable polymer and nanofiber-based scaffolds†

Jukuan Zheng,Sibai Xie,Fei Lin,Geng Hua,Tianyi Yu,Darrell H. Reneker Polym. Chem., 2013,4, 2215-2218
2. 3D printed tactile pattern formation on paper with thermal reflow method

Wonjin Jo,Do Hyun Kim,Jeong Sim Lee,Heon Ju Lee,Myoung-Woon Moon RSC Adv., 2014,4, 31764-31770
3. A bioinspired glycopolymer for capturing membrane proteins in native-like lipid-bilayer nanodiscs†

Bartholomäus Danielczak,Marie Rasche,Julia Lenz,Eugenio Pérez Patallo,Sophie Weyrauch,Florian Mahler,Annette Meister,Jonathan Oyebamiji Babalola,Cenek Kolar Nanoscale, 2022,14, 1855-1867
4. 3D Measurements of a Two-Phase Flow Inside an Optical Cylinder Based on Full-Field Cross-Interface Computed Tomography

ChenLing,HaiyanChen,YueWu,YuGao
5. A blue electroluminescent molecular device from a tetranucluear zinc(II) compound [Zn4O(AID)6] (AID = 7-azaindolate)

Chem. Commun., 1998, 2491-2492
6. 3D molecular models of whole HIV-1 virions generated with cellPACK

David S. Goodsell,Ludovic Autin,Stefano Forli,Michel F. Sanner,Arthur J. Olson Faraday Discuss., 2014,169, 23-44
7. A 2D porous porphyrin-based covalent organic framework for sulfur storage in lithium–sulfur batteries†

Huaping Liao,Hongmin Wang,Huimin Ding,Xiangshi Meng,Hai Xu,Baoshan Wang,Xinping Ai,Cheng Wang J. Mater. Chem. A, 2016,4, 7416-7421
8. A capillary zone electrophoretic method for the study of formation of a covalent conjugate between microcystin LR and protein phosphatase 2A

Shen Hu,Paul C. H. Li Analyst, 2001,126, 1001-1004
9. A catalytic enantioselective approach to tetrol bearing vicinal all-carbon quaternary stereogenic centers†

Hui Yang,Kou-Sen Cao,Wen-Hua Zheng Chem. Commun., 2017,53, 3737-3740
10. 4-Halogeno-sydnones for fast strain promoted cycloaddition with bicyclo-[6.1.0]-nonyne†

Lucie Plougastel,Oleksandr Koniev,Simon Specklin,Elodie Decuypere,Christophe Créminon,David-Alexandre Buisson,Alain Wagner,Sergii Kolodych,Frédéric Taran Chem. Commun., 2014,50, 9376-9378

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